3,4-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• IUPAC Name: 3,4-difluoro-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C19H20F2N2O3S/c1-2-10-27(25,26)23-9-3-4-13-11-15(6-8-18(13)23)22-19(24)14-5-7-16(20)17(21)12-14/h5-8,11-12H,2-4,9-10H2,1H3,(H,22,24)
• InChI Key: QYGXGMGFRUYZNY-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C19H20F2N2O3S
• Molecular Weight: 394.4 g/mol

Description

3,4-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide (DFTQA) is a synthetic compound that has been studied extensively for its potential applications in scientific research. It is a fluorinated derivative of quinoline, a heterocyclic aromatic compound that has been used in various pharmaceuticals and agrochemicals. DFTQA has a unique structure that contains both an amino and a sulfonyl group, making it an attractive target for researchers.

Scientific Research Applications

3,4-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been studied for its potential applications in scientific research. It has been used as a substrate in enzyme-linked immunosorbent assay (ELISA) studies, as a ligand in affinity chromatography, and as a substrate in fluorescence-based assays. It has also been used to study the effects of drugs on the nervous system, as well as the effects of certain hormones on metabolism.

Mechanism of Action

The mechanism of action of 3,4-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide is not yet fully understood. However, it is believed that the compound binds to certain receptors in the body, which then leads to a cascade of biochemical reactions. In particular, it is believed that 3,4-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide binds to the GABA-A receptor, which is involved in the regulation of the nervous system. It is also believed that 3,4-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide binds to the 5-HT2A receptor, which is involved in the regulation of serotonin levels.
Biochemical and Physiological Effects
3,4-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been studied for its potential effects on the body. In animal studies, it has been found to have an anxiolytic effect, meaning it can reduce anxiety. It has also been found to have an antidepressant effect, as well as an anti-inflammatory effect. Additionally, it has been found to reduce pain and improve memory in animal studies.

Advantages and Limitations for Lab Experiments

3,4-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications in scientific research. Additionally, it is chemically stable and non-toxic. However, there are some limitations to its use in laboratory experiments. It is not water soluble, so it must be dissolved in an organic solvent before use. Additionally, it has a limited shelf life, so it must be stored and used quickly.

Future Directions

There are a number of potential future directions for research involving 3,4-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide. One potential direction is to further explore its potential therapeutic applications, such as its effects on anxiety and depression. Additionally, further research could be conducted on its potential effects on other diseases, such as cancer and Alzheimer’s disease. Additionally, further research could be conducted on its potential effects on the nervous system, and its potential use as a drug delivery system. Finally, further research could be conducted on its potential use as a substrate in fluorescence-based assays.

Synthesis Methods

3,4-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide can be synthesized by a variety of methods. One method is a three-step process that involves reacting a quinoline derivative with a propane-1-sulfonyl chloride in the presence of a base, followed by the addition of a difluoromethyl group and finally the addition of a benzamide group. This method has been used to synthesize 3,4-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide in a variety of solvents, including acetonitrile, dimethyl sulfoxide, and dimethylformamide.